AMMONIUM SULFOBETAINE-2, TECH., 90

Specification

• CAS No.: 103683-19-8
• Molecular Formula: C27H56N2O4S
• Molecular Weight: 504.8 g/mol
• IUPAC Name: 3-[acetyl-[2-[dimethyl(octadecyl)azaniumyl]ethyl]amino]propane-1-sulfonate
• Standard InChI: InChI=1S/C27H56N2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(3,4)25-23-28(27(2)30)22-21-26-34(31,32)33/h5-26H2,1-4H3
• Standard InChI Key: RHUVRHBLSZCMHE-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C

Introduction

Chemical Structure and Properties

Molecular Structure

AMMONIUM SULFOBETAINE-2, TECH., 90 has the molecular formula C27H56N2O4S and a molecular weight of 504.8 g/mol. Its structure consists of:

• A quaternary ammonium group (dimethyl(octadecyl)azaniumyl) providing the positive charge

• A sulfonate group (-SO3-) providing the negative charge

• An acetyl linkage to the nitrogen atom

• A specific alkyl chain length that distinguishes it from other members of the sulfobetaine family

The compound's structure features an octadecyl (C18) chain that contributes significantly to its amphiphilic properties, allowing it to interact with both hydrophilic and hydrophobic environments.

Physicochemical Properties

AMMONIUM SULFOBETAINE-2, TECH., 90 possesses distinctive properties resulting from its zwitterionic nature. The following table summarizes the key physicochemical properties of this compound:

Property	Value
Molecular Weight	504.8 g/mol
Chemical Formula	C27H56N2O4S
CAS Number	103683-19-8
IUPAC Name	3-[acetyl-[2-[dimethyl(octadecyl)azaniumyl]ethyl]amino]propane-1-sulfonate
Charge Type	Zwitterionic
Technical Grade Purity	Approximately 90%
PubChem CID	2724494

Synthesis and Production Methods

Production Considerations

The technical grade designation (90%) suggests that commercial production results in a product with approximately 90% purity. The remaining 10% likely consists of impurities, unreacted starting materials, or byproducts formed during synthesis. For applications requiring higher purity, additional purification steps might be necessary.

Applications and Uses

Pharmaceutical and Biomedical Applications

Zwitterionic sulfobetaine compounds have significant potential in pharmaceutical and biomedical fields. Research on related zwitterionic sulfobetaine polymers has demonstrated:

• Their ability to form biodegradable drug delivery systems

• Well-suppressed non-specific interactions with biomolecules

• Potential for sustained drug release when conjugated with therapeutic agents

These properties make AMMONIUM SULFOBETAINE-2 a candidate for applications in drug formulation, biomedical coatings, and other pharmaceutical contexts where biocompatibility and controlled interactions are essential.

Analytical Chemistry Applications

Zwitterionic compounds are valuable in analytical chemistry, particularly in separation techniques. Hydrophilic Interaction Liquid Chromatography (HILIC) often employs zwitterionic stationary phases for the retention and separation of polar compounds. AMMONIUM SULFOBETAINE-2, with its zwitterionic character, could potentially serve as a component in such analytical systems, providing unique selectivity for certain classes of molecules.

Surface Modification and Material Science

The dual-charged nature of AMMONIUM SULFOBETAINE-2 makes it potentially valuable for surface modifications where controlled charge properties are desired. Applications might include:

• Anti-fouling coatings for medical devices

• Chromatographic stationary phases

• Components in specialized materials with controlled surface properties

• Additives in formulations requiring specific charge characteristics

Research Findings and Performance Characteristics

Biocompatibility and Performance in Biological Systems

Research on related zwitterionic sulfobetaine polymers indicates favorable properties that might be applicable to AMMONIUM SULFOBETAINE-2. Studies have shown that zwitterionic sulfobetaine materials demonstrate:

• Full degradability under appropriate conditions

• Well-suppressed non-specific interaction with biomolecules

• Potential for sustained drug release in drug-polymer conjugates

In vitro assessments of similar zwitterionic materials have demonstrated efficacy in biological applications, suggesting that AMMONIUM SULFOBETAINE-2 might exhibit similar performance characteristics when properly formulated and applied.

Comparative Performance Within Sulfobetaine Family

Within the family of ammonium sulfobetaines, AMMONIUM SULFOBETAINE-2 occupies a middle position in terms of structure, between AMMONIUM SULFOBETAINE-1 and AMMONIUM SULFOBETAINE-4. The following table compares these related compounds:

Compound	CAS Number	Technical Grade	Potential Structural Distinction
AMMONIUM SULFOBETAINE-1	103683-18-7	70%	Shorter carbon chain length between charges
AMMONIUM SULFOBETAINE-2	103683-19-8	90%	Medium carbon chain length between charges
AMMONIUM SULFOBETAINE-4	120139-55-1	85%	Longer carbon chain length between charges

This structural variation likely affects their physicochemical properties, including solubility, critical micelle concentration, and interaction with other molecules.

Comparison with Related Zwitterionic Compounds

Sulfobetaine Methacrylates

Sulfobetaine methacrylates represent another class of zwitterionic compounds with structural similarities to AMMONIUM SULFOBETAINE-2. Research has demonstrated that these compounds can be synthesized with varying charge separation distances, resulting in a library of materials with different properties. This structural variability affects their behavior in solution and their performance in various applications.

The synthetic approach for sulfobetaine methacrylates involves a key esterification step in which methacrylic acid serves as both solvent and reagent for zwitterionic hydroxy intermediates. This methodology has enabled the creation of monomers with up to twelve methylene groups between the positive and negative charges, providing valuable insights into structure-property relationships that might be applicable to understanding AMMONIUM SULFOBETAINE-2.

Future Research Directions and Opportunities

Structure-Property Relationship Studies

Given the limited specific information about AMMONIUM SULFOBETAINE-2 in the scientific literature, there is significant opportunity for research exploring its structure-property relationships. Key areas for investigation include:

• Detailed characterization of solution properties at different concentrations

• Investigation of self-assembly behavior and critical micelle concentration

• Exploration of interactions with biological macromolecules

• Comparative studies with other members of the sulfobetaine family

Emerging Applications

Based on the properties of zwitterionic compounds generally, AMMONIUM SULFOBETAINE-2 might find application in several emerging fields:

• Advanced drug delivery systems requiring controlled surface properties

• Biomedical imaging where non-specific interactions must be minimized

• Specialty separations of complex biological mixtures

• Development of responsive materials for environmental applications

Research exploring these potential applications would enhance understanding of this specialized chemical and expand its utility across scientific and industrial domains.